Cas no 1210134-15-8 (N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide
• CAS No: 1210134-15-8
• MF: C₁₄H₁₅F₂N₃O
• MW: 279.28520989418
• CID: 5673455
• PubChem ID: 45861088
• Update Time: 2025-10-23

N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluoroanilino)acetamide
• Z197115966
• 1210134-15-8
• N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide
• EN300-26683781
• AKOS033702007
• N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide

• Inchi： 1S/C14H15F2N3O/c1-14(8-17,9-2-3-9)19-13(20)7-18-12-5-10(15)4-11(16)6-12/h4-6,9,18H,2-3,7H2,1H3,(H,19,20)
• InChI Key： GKLCYYKVSUZMLW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)NCC(NC(C#N)(C)C1CC1)=O)F

Computed Properties

• Exact Mass: 279.11831843g/mol
• Monoisotopic Mass: 279.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide

Professional Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide (CAS No. 1210134-15-8)

N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1210134-15-8, represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features make it a promising candidate for various applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide is characterized by a combination of functional groups that contribute to its distinct chemical properties. The presence of a cyano group at the 1-position of the cyclopropyl ethyl chain and a 3,5-difluorophenyl moiety at the 2-position of the aminoacetamide backbone introduces both reactivity and selectivity. These features are crucial for designing molecules that can interact effectively with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The 3,5-difluorophenyl group in N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide aligns with this trend, making it a valuable building block for drug discovery. Researchers have leveraged such fluorinated derivatives to develop compounds with potential applications in oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyano group can undergo various transformations, including reduction to an amine or condensation reactions, while the aminoacetamide moiety provides a platform for further functionalization. These attributes allow chemists to tailor the compound's properties for specific biological activities. For instance, modifications at the cyclopropylethyl chain can influence solubility and pharmacokinetic profiles, which are critical factors in drug development.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide has been explored in several preclinical studies as a potential scaffold for small-molecule inhibitors. Its ability to modulate enzyme activity and receptor binding has been investigated in detail. Notably, researchers have observed promising results in assays targeting enzymes involved in cancer progression and inflammatory responses.

The compound's fluorinated aromatic ring also contributes to its potential as an antiviral agent. Fluoroaromatics are known for their ability to disrupt viral replication mechanisms by enhancing binding affinity to viral proteins. In light of the ongoing global health challenges, such properties make N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide a subject of intense interest for developing novel antiviral therapies.

From a synthetic chemistry perspective, the preparation of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide involves multi-step reactions that showcase modern organic synthesis techniques. The introduction of the cyano group and the fluorinated phenyl ring requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis routes for such complex molecules.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic targets and developing innovative drug candidates. N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide exemplifies how structural innovation can lead to breakthroughs in drug discovery. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluorophenyl)aminoacetamide (CAS No. 1210134-15-8) is a remarkable compound with significant potential in pharmaceutical research. Its structural features and synthetic accessibility make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a crucial role in advancing drug discovery efforts worldwide.